Cas no 2137739-83-2 (2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid)

2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid is a furan-based carboxylic acid derivative featuring both formyl and alkyl substituents, which contribute to its reactivity and potential utility in synthetic chemistry. The presence of the formyl group at the 4-position and the propyl group at the 5-position enhances its suitability as an intermediate for further functionalization, such as condensation or nucleophilic addition reactions. The butan-2-yl substituent at the 2-position introduces steric and electronic effects that may influence selectivity in downstream applications. This compound is of interest in pharmaceutical and agrochemical research, where furan derivatives are often employed as building blocks for more complex structures. Its well-defined molecular structure ensures consistent performance in synthetic pathways.

2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid structure

2137739-83-2 structure

Product Name:2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid

CAS No:2137739-83-2

MF:C₁₃H₁₈O₄

MW:238.279624462128

CID:6180889

PubChem ID:165457499

Update Time:2025-10-29

2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2137739-83-2
- EN300-705317
- 2-(butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid
- 2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid
- Inchi： 1S/C13H18O4/c1-4-6-10-9(7-14)11(13(15)16)12(17-10)8(3)5-2/h7-8H,4-6H2,1-3H3,(H,15,16)
- InChI Key： IZJRDVXDFVXLAG-UHFFFAOYSA-N
- SMILES： O1C(CCC)=C(C=O)C(C(=O)O)=C1C(C)CC

Computed Properties

Exact Mass: 238.12050905g/mol
Monoisotopic Mass: 238.12050905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 67.5Å²

2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-705317-1.0g	2-(butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid	2137739-83-2		1g	$0.0	2023-06-06

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Additional information on 2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid

2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid

2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid is a compound with the CAS registry number 2137739-83-2. This compound belongs to the class of organic compounds known as furan carboxylic acids, which are derivatives of furan with a carboxylic acid group attached. The structure of this compound is characterized by a furan ring substituted at positions 2, 4, and 5 with specific groups: a butan-2-yl group at position 2, a formyl group at position 4, and a propyl group at position 5.

The synthesis of 2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid involves multi-step organic reactions, often starting from simpler precursors. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules through strategies like convergent synthesis and catalytic asymmetric synthesis. These methods not only improve yield but also enhance the overall sustainability of the synthesis process.

One of the key areas of interest for furan carboxylic acids is their application in drug discovery. The unique electronic and steric properties of these compounds make them promising candidates for modulating various biological targets, such as enzymes and receptors. For instance, recent studies have explored the potential of furan carboxylic acids as inhibitors of kinase enzymes, which are implicated in numerous diseases, including cancer and inflammatory disorders.

In addition to its biological applications, 2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid has shown potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in metalloorganic frameworks (MOFs) and other advanced materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The physical and chemical properties of furan carboxylic acids are also subjects of ongoing research. For example, studies have focused on understanding the influence of substituents on the compound's solubility, stability, and reactivity. Such insights are crucial for optimizing the compound's performance in various applications.

From an environmental perspective, the biodegradability and toxicity of furan carboxylic acids are important considerations. Recent eco-toxicological studies have evaluated the compound's impact on aquatic organisms, providing valuable data for risk assessment and regulatory compliance.

In summary, 2-(Butan-2-yl)-4-formyl-5-propylfuran-3-carboxylic acid is a versatile compound with diverse applications across multiple fields. Its unique structure enables it to serve as a building block for advanced materials and as a lead compound in drug discovery efforts. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.